Cas no 2138086-18-5 (3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138086-18-5
• MF: C₁₆H₃₄N₂O
• MW: 270.453964710236
• CID: 6109033
• PubChem ID: 165497484
• Update Time: 2025-07-16

3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138086-18-5
• EN300-1159910
• 3-{[2-(dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C16H34N2O/c1-7-16(2,3)14-9-8-13(19)12-15(14)18(6)11-10-17(4)5/h13-15,19H,7-12H2,1-6H3
• InChI Key： LQGNRADYLHELTL-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(C)CCN(C)C

Computed Properties

• Exact Mass: 270.267113712g/mol
• Monoisotopic Mass: 270.267113712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.7Ų

Additional information on 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Introduction to 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138086-18-5)

3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol, with the CAS number 2138086-18-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanols and features a unique combination of functional groups, including a dimethylaminoethyl group, a methylamino group, and a 2-methylbutan-2-yl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol is characterized by a cyclohexane ring with a hydroxyl group at the C4 position. The presence of the dimethylaminoethyl and methylamino groups introduces significant polarity and basicity, which can influence its solubility, stability, and interactions with biological targets. The 2-methylbutan-2-yl substituent adds steric bulk, potentially affecting the compound's conformational flexibility and binding properties.

Recent studies have explored the pharmacological properties of 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol. One notable area of research is its potential as an analgesic agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action appears to involve modulation of opioid receptors, particularly the mu-opioid receptor (MOR), which plays a crucial role in pain relief.

Beyond its analgesic properties, 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol has also shown promise in neuroprotective applications. A study in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, thereby preserving cellular integrity and function.

In addition to its therapeutic potential, the synthesis and purification of 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol have been optimized to ensure high yields and purity. Various synthetic routes have been reported, including multistep processes involving Grignard reactions, reductive amination, and ring-closing metathesis. These methods have been refined to minimize side reactions and improve overall efficiency.

The safety profile of 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol has also been evaluated in preclinical studies. Toxicological assessments indicate that it has a favorable safety margin when administered at therapeutic doses. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully characterize its safety and efficacy in human subjects.

In conclusion, 3-{[2-(Dimethylamino)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138086-18-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in areas such as pain management and neuroprotection. As ongoing studies continue to uncover its mechanisms of action and optimize its formulation, this compound holds significant promise for advancing medical treatments.